

Hyperuricemia Clinical Profile with Repotrectinib

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Repotrectinib

CAS No.: 1802220-02-5

Cat. No.: S541804

Get Quote


The table below summarizes the key clinical data on hyperuricemia from the pooled safety population (N=426) in the TRIDENT-1 trial [1] [2]:

Parameter	Incidence & Severity
Overall Incidence	5% (21/426 patients) reported as an adverse reaction [2]
Grade 3 or 4	0.7% of patients [2]
Urate-Lowering Medication	Required in at least one patient without pre-existing gout [2]
Laboratory Findings	23% of patients showed increased urate levels in metabolic panels [3]

Monitoring & Management Protocol

The following flowchart outlines the recommended monitoring and management strategy for hyperuricemia during **repotrectinib** treatment.

Repotrectinib Hyperuricemia Management Protocol



[Click to download full resolution via product page](#)

Experimental & Clinical Assessment Methodology

For researchers designing preclinical or clinical studies, here are the key methodologies for assessing hyperuricemia:

- **Clinical Laboratory Monitoring:** Assess serum uric acid levels prior to treatment initiation and periodically throughout the treatment course [2]. In the TRIDENT-1 trial, metabolic panels were evaluated, with increased urate observed in 23% of patients [3].
- **Adverse Event Reporting:** Hyperuricemia should be recorded as an adverse reaction. Grading should follow the National Cancer Institute Common Terminology Criteria for Adverse Events (NCI CTCAE) [1].
- **Clinical Intervention Tracking:** Document the use of urate-lowering medications (e.g., allopurinol, febuxostat) as a key indicator for clinically significant hyperuricemia requiring intervention [2].

Pathophysiological Insights for Research

While the exact mechanism of **repotrectinib**-induced hyperuricemia is not fully elucidated, research into uric acid's cellular effects may provide insights.

- **Potential Research Pathway:** One *in vitro* study on uric acid-induced mesangial cell proliferation identified activation of the **COX-2/mPGES-1/PGE2 inflammatory cascade** as a key mediator [4]. This suggests that uric acid can directly trigger pro-inflammatory and proliferative signaling pathways in certain cell types.
- **Research Consideration:** Although this specific pathway was studied in a different context (renal cells), it highlights that uric acid can act as a signaling molecule. For **repotrectinib**, research could focus on whether the drug or the resulting hyperuricemia directly influences similar inflammatory or stress-response pathways in relevant tissues.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Safety Profile | AUGTYRO® (repotrectinib) for ROS1+ mNSCLC [augtyrohcp.com]

2. AUGTYRO™ (repotrectinib) | Indication and Important ... [bmsaccesssupport.com]

3. Repotrectinib Side Effects: Common, Severe, Long Term [drugs.com]

4. COX-2/mPGES-1/PGE2 cascade activation mediates uric ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Hyperuricemia Clinical Profile with Repotrectinib]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b541804#repotrectinib-hyperuricemia-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com